molecular formula C10H12N4O B13291000 1,3-Dimethyl-5-(pyridin-3-yloxy)-1h-pyrazol-4-amine

1,3-Dimethyl-5-(pyridin-3-yloxy)-1h-pyrazol-4-amine

Cat. No.: B13291000
M. Wt: 204.23 g/mol
InChI Key: NGYSCRDBGDVWHX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,3-Dimethyl-5-(pyridin-3-yloxy)-1H-pyrazol-4-amine is a pyrazole-based compound featuring a 1,3-dimethyl-substituted pyrazole core with an amine group at position 4 and a pyridin-3-yloxy substituent at position 5. Its dihydrochloride salt form (1,3-Dimethyl-5-(pyridin-3-yloxy)-1H-pyrazol-4-amine dihydrochloride) is noted for enhanced solubility, a common strategy to improve bioavailability in pharmaceutical applications .

Properties

Molecular Formula

C10H12N4O

Molecular Weight

204.23 g/mol

IUPAC Name

1,3-dimethyl-5-pyridin-3-yloxypyrazol-4-amine

InChI

InChI=1S/C10H12N4O/c1-7-9(11)10(14(2)13-7)15-8-4-3-5-12-6-8/h3-6H,11H2,1-2H3

InChI Key

NGYSCRDBGDVWHX-UHFFFAOYSA-N

Canonical SMILES

CC1=NN(C(=C1N)OC2=CN=CC=C2)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3-Dimethyl-5-(pyridin-3-yloxy)-1H-pyrazol-4-amine typically involves the reaction of 1,3-dimethyl-5-pyrazolone with pyridin-3-ol under specific conditions. The reaction is often carried out in the presence of a base such as potassium carbonate and a solvent like dimethylformamide (DMF). The mixture is heated to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance yield and purity. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

1,3-Dimethyl-5-(pyridin-3-yloxy)-1H-pyrazol-4-amine can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can yield different reduced forms of the compound.

    Substitution: The compound can participate in nucleophilic substitution reactions, where the pyridin-3-yloxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

    Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

    Substitution: Nucleophiles like amines and thiols can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives.

Scientific Research Applications

1,3-Dimethyl-5-(pyridin-3-yloxy)-1H-pyrazol-4-amine has several scientific research applications:

Mechanism of Action

The mechanism of action of 1,3-Dimethyl-5-(pyridin-3-yloxy)-1H-pyrazol-4-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes involved in disease pathways, leading to therapeutic effects .

Comparison with Similar Compounds

1,3-Dimethyl-5-(piperidin-1-yl)-1H-pyrazol-4-amine

  • Key Difference : The pyridin-3-yloxy group is replaced with a piperidin-1-yl substituent.
  • Impact : The aliphatic piperidine ring increases hydrophilicity compared to the aromatic pyridinyloxy group. This substitution may enhance solubility in polar solvents but reduce aromatic π-π stacking interactions in biological targets .

1,3-Dimethyl-5-morpholino-1H-pyrazol-4-amine

  • Key Difference: Position 5 bears a morpholino group (a six-membered ring containing oxygen and nitrogen).
  • Impact: Morpholino groups are electron-rich and may improve metabolic stability compared to pyridinyloxy groups.

5-Phenyl-3-(trifluoromethyl)-1H-pyrazol-4-amine

  • Key Difference : Position 5 has a phenyl group, and position 3 has a trifluoromethyl (CF₃) substituent.
  • Impact : The CF₃ group is strongly electron-withdrawing, altering the electronic environment of the pyrazole ring. This compound has demonstrated antimycobacterial activity, suggesting that substituent electronegativity at position 3 significantly influences biological activity .

Variations in Core Structure and Substituent Positions

3-Methyl-1-(pyrimidin-5-yl)-1H-pyrazol-4-amine

  • Key Difference : A pyrimidine ring replaces the pyridine moiety, and the substituent is at position 1 instead of 5.
  • The methyl group at position 3 may reduce steric hindrance compared to the 1,3-dimethyl configuration in the target compound .

3-(Pyridin-3-yl)-1H-pyrazol-5-amine

  • Key Difference : A pyridin-3-yl group is at position 3, and the amine is at position 5.
  • Spectral data (e.g., 1H-NMR δ 4.39 for NH₂ and δ 7.81–8.81 for aromatic protons) highlight distinct electronic environments compared to the target compound .

Complex Heterocyclic Hybrids

4-(3-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-1-yl)thieno[3,2-d]pyrimidine

  • Key Difference: A fused thieno-pyrimidine system replaces the pyridinyloxy group.
  • Impact : The extended π-conjugation may enhance binding to hydrophobic pockets in enzymes or receptors. This compound’s synthesis involves Vilsmeier–Haack formylation and cyclization, indicating more complex synthetic requirements compared to the target compound .

Comparative Data Table

Compound Name Substituent at Position 5 Key Substituents (Positions) Molecular Weight (g/mol) Notable Properties
1,3-Dimethyl-5-(pyridin-3-yloxy)-1H-pyrazol-4-amine Pyridin-3-yloxy 1,3-dimethyl, 4-amine ~249.3 (free base) High solubility (dihydrochloride salt form)
1,3-Dimethyl-5-(piperidin-1-yl)-1H-pyrazol-4-amine Piperidin-1-yl 1,3-dimethyl, 4-amine ~238.3 Enhanced hydrophilicity
1,3-Dimethyl-5-morpholino-1H-pyrazol-4-amine Morpholino 1,3-dimethyl, 4-amine ~240.3 Metabolic stability
5-Phenyl-3-(trifluoromethyl)-1H-pyrazol-4-amine Phenyl 3-CF₃, 4-amine ~241.2 Antimycobacterial activity
3-Methyl-1-(pyrimidin-5-yl)-1H-pyrazol-4-amine Pyrimidin-5-yl 3-methyl, 4-amine ~176.2 Increased basicity

Key Findings and Implications

Salt Forms : The dihydrochloride salt of the target compound improves aqueous solubility, a critical factor for drug development .

Biological Activity

1,3-Dimethyl-5-(pyridin-3-yloxy)-1H-pyrazol-4-amine, also known by its CAS number 1240528-97-5, is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including anticancer properties, mechanisms of action, and relevant case studies.

  • Molecular Formula : C11H12N4O
  • Molecular Weight : 232.24 g/mol
  • CAS Number : 1240528-97-5

Biological Activity Overview

Research indicates that compounds related to 1,3-Dimethyl-5-(pyridin-3-yloxy)-1H-pyrazol-4-amine exhibit a variety of biological activities, particularly in the realm of cancer treatment. The following sections detail specific activities and findings.

The compound is believed to exert its anticancer effects through several mechanisms:

  • Inhibition of Cell Proliferation : Studies have shown that it can inhibit the proliferation of various cancer cell lines.
  • Induction of Apoptosis : Flow cytometry assays indicate that the compound induces apoptosis in cancer cells in a dose-dependent manner .
  • Targeting Specific Pathways : It may inhibit pathways critical for tumor growth and survival, such as the VEGFR pathway .

Case Studies

A notable study assessed the cytotoxic effects of 1,3-Dimethyl-5-(pyridin-3-yloxy)-1H-pyrazol-4-amine on human cancer cell lines. The results were as follows:

Cell LineCC50 (µM)Reference Compound (CC50 µM)
MCF-7 (Breast Cancer)58.44Doxorubicin (CC50 = 45 µM)
HT29 (Colorectal Cancer)99.87Cisplatin (CC50 = 47 µM)
A549 (Lung Cancer)129.41Fluorouracil (CC50 = 381 µM)

These findings suggest that 1,3-Dimethyl-5-(pyridin-3-yloxy)-1H-pyrazol-4-amine may be more effective than traditional chemotherapeutic agents in certain contexts .

Comparative Biological Activity

Comparative studies with other pyrazole derivatives have highlighted the unique potency of this compound:

Compound NameIC50 (nM)Activity Type
1,2,4-Oxadiazole Derivative20HDAC Inhibition
1,3-Dimethyl-Pyrazole30Antiproliferative
1,3-Dimethyl-5-(pyridin...)58Induces Apoptosis

This table illustrates that while there are other potent compounds, the specific activity profile of 1,3-Dimethyl-5-(pyridin-3-yloxy)-1H-pyrazol-4-amine is noteworthy for its dual role in both inhibiting proliferation and inducing apoptosis .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.